Cas no 2270906-05-1 (2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl)-)

• Product name: 2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl)-
• CAS No: 2270906-05-1
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD31613716
• CID: 4783772

2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl)-

• MDL： MFCD31613716
• Inchi： 1S/C17H17NO3/c1-11-3-2-4-13(9-11)14-7-8-15(17(19)20)18-16(14)21-10-12-5-6-12/h2-4,7-9,12H,5-6,10H2,1H3,(H,19,20)
• InChI Key： PWUYXYTXOUQRQS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(OCC2CC2)=C(C2=CC=CC(C)=C2)C=C1

Additional information on 2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl)-

Introduction to 2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl) (CAS No: 2270906-05-1)

2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl), identified by its CAS number 2270906-05-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine carboxylic acid class, characterized by its pyridine core functionalized with various substituents that contribute to its unique chemical and biological properties. The presence of a cyclopropylmethoxy group at the 6-position and a 3-methylphenyl group at the 5-position introduces specific steric and electronic influences that make this molecule a promising candidate for further exploration in drug discovery.

The structural features of 2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl) contribute to its potential biological activity. The pyridine ring is a common pharmacophore in many bioactive molecules, often involved in interactions with biological targets such as enzymes and receptors. The cyclopropylmethoxy substituent can enhance binding affinity by introducing rigidity and specific spatial orientation, while the 3-methylphenyl group may contribute to hydrophobic interactions and modulate electronic properties. These structural elements collectively make this compound an intriguing subject for synthetic chemists and pharmacologists.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds, particularly those derived from pyridine scaffolds. Pyridine derivatives have been extensively studied for their role in treating various diseases, including cancer, inflammation, and neurological disorders. The compound 2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl) represents a modern example of how structural modifications can lead to the discovery of new pharmacological entities. Its unique combination of functional groups suggests potential applications in modulating pathways that are relevant to human health.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring ways to leverage its structural features to design molecules with improved efficacy and reduced side effects. The cyclopropylmethoxy group, in particular, has been shown to enhance binding affinity in several drug candidates, making it a valuable feature for medicinal chemists to incorporate into new designs. Similarly, the 3-methylphenyl group can provide additional interactions with biological targets, increasing the likelihood of therapeutic success.

The synthesis of 2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl) involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, functional group transformations, and protective group strategies are often employed to construct the desired structure efficiently. The challenge lies in achieving regioselectivity and minimizing unwanted side reactions, which are common hurdles in complex organic synthesis. However, with the advent of modern catalytic systems and computational tools, these challenges are becoming increasingly manageable.

Recent studies have highlighted the importance of computational methods in accelerating the discovery process for new drug candidates. Molecular modeling and virtual screening techniques have been used to predict the binding modes of 2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl) with various biological targets. These studies have provided valuable insights into how structural modifications can influence biological activity, guiding synthetic efforts toward more potent and selective molecules. By integrating experimental data with computational predictions, researchers can more efficiently navigate the complex landscape of drug discovery.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for developing novel materials with specialized properties. For instance, derivatives of pyridine carboxylic acids have been explored for their applications in agrochemicals, where they can serve as intermediates for crop protection agents. Additionally, the rigid framework provided by the cyclopropyl ring may make this compound useful in designing advanced polymers or liquid crystals with tailored characteristics.

In conclusion,2-Pyridinecarboxylic acid, 6-(cyclopropylmethoxy)-5-(3-methylphenyl) (CAS No: 2270906-05-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural complexity and unique functional groups position it as a promising lead for drug development targeting various therapeutic areas. As synthetic chemistry continues to evolve alongside computational methods,this compound exemplifies how innovation can drive advancements in medicine and materials science alike.